(1S,3S,4R,6R,8S,9S,10R,11R,14R,15R,17R)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-3,4,10,15,17-pentol
Description
This compound is a highly oxygenated pentacyclic diterpenoid derivative characterized by a rigid pentacyclic framework with five hydroxyl groups and four methyl substituents. Its stereochemical complexity—defined by 11 stereocenters—imparts unique three-dimensional geometry, influencing its physicochemical properties and biological interactions. The presence of multiple hydroxyl groups suggests significant hydrogen-bonding capacity, enhancing solubility in polar solvents, while the methyl groups contribute to hydrophobic interactions. Such structural features are common in bioactive natural products, particularly in plant-derived terpenoids with roles in defense mechanisms or signaling .
Properties
Molecular Formula |
C20H32O6 |
|---|---|
Molecular Weight |
368.5 g/mol |
IUPAC Name |
(1S,3S,4R,6R,8S,9S,10R,11R,14R,15R,17R)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-3,4,10,15,17-pentol |
InChI |
InChI=1S/C20H32O6/c1-16(2)15-12(26-15)13-18(4,24)10-6-5-9-14(22)19(10,8-17(9,3)23)7-11(21)20(13,16)25/h9-15,21-25H,5-8H2,1-4H3/t9-,10+,11+,12+,13+,14-,15+,17-,18-,19+,20-/m1/s1 |
InChI Key |
VUMZHZYKXUYIHM-SYZWEKKLSA-N |
Isomeric SMILES |
C[C@]1(C[C@@]23C[C@@H]([C@]4([C@@H]([C@H]5[C@@H](C4(C)C)O5)[C@]([C@@H]2CC[C@@H]1[C@H]3O)(C)O)O)O)O |
Canonical SMILES |
CC1(C2C(O2)C3C1(C(CC45CC(C(C4O)CCC5C3(C)O)(C)O)O)O)C |
Origin of Product |
United States |
Biological Activity
The compound (1S,3S,4R,6R,8S,9S,10R,11R,14R,15R,17R)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-3,4,10,15,17-pentol is a complex polycyclic structure that has garnered interest in the field of pharmacology and natural product chemistry due to its potential biological activities. This article reviews the biological activity of this compound based on various research findings and case studies.
- Molecular Formula : C20H32O6
- Molecular Weight : 368.47 g/mol
- CAS Number : 26342-66-5
Biological Activity Overview
The biological activity of this compound can be categorized into several key areas:
1. Antimicrobial Activity
Research has indicated that compounds with similar structural characteristics exhibit significant antimicrobial properties. The presence of hydroxyl groups in the structure may enhance its interaction with microbial membranes.
2. Anti-inflammatory Effects
Studies have shown that compounds similar to this pentacyclic structure can modulate inflammatory pathways. They may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), contributing to their anti-inflammatory effects.
3. Antioxidant Properties
The antioxidant capacity of this compound is attributed to its ability to scavenge free radicals and reduce oxidative stress in biological systems. This activity is essential for protecting cells from damage caused by reactive oxygen species (ROS).
Case Studies and Research Findings
Several studies have explored the biological activities associated with this compound or its analogs:
The mechanisms underlying the biological activities of this compound are still being elucidated. However, potential pathways include:
- Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in inflammation and microbial growth.
- Modulation of Cell Signaling Pathways : It may affect pathways such as NF-kB and MAPK that are critical in inflammatory responses.
- Direct Interaction with Cellular Components : The structure allows for potential interactions with lipid membranes or proteins involved in oxidative stress responses.
Scientific Research Applications
The compound (1S,3S,4R,6R,8S,9S,10R,11R,14R,15R,17R)-5,5,10,15-tetramethyl-7-oxapentacyclo[12.2.1.01,11.04,9.06,8]heptadecane-3,4,10,15,17-pentol is a complex organic molecule with potential applications in various scientific fields. This article provides a comprehensive overview of its applications based on current research findings.
Pharmaceutical Applications
The compound has shown promise in the pharmaceutical industry due to its structural complexity and potential biological activity.
- Therapeutic Uses : Research indicates that compounds similar to this molecule can inhibit certain enzymes related to metabolic disorders. For instance, they may inhibit 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), which is implicated in metabolic syndrome and conditions such as type 2 diabetes and obesity .
- Case Study : A study demonstrated that derivatives of this compound could be developed into medications aimed at treating metabolic syndrome by modulating glucocorticoid metabolism .
Agricultural Applications
Due to its structural properties, this compound may also have applications in agriculture.
- Herbicidal Properties : Similar oxabicyclo compounds have been noted for their herbicidal activity. The geometrical and optical isomers of such compounds exhibit varying herbicidal effects, suggesting that this compound could be explored for developing herbicides .
Chemical Synthesis
The unique structure of this compound makes it an interesting target for synthetic chemists.
- Synthetic Intermediates : The compound can serve as an intermediate in the synthesis of other complex molecules. Its multi-cyclic structure allows for various functionalization routes that can lead to the development of new compounds with desired properties .
Research Applications
In academic research settings, this compound can be utilized for various experimental purposes.
- Model Compound : It can be used as a model compound in studies investigating the properties of multi-cyclic organic molecules and their interactions with biological systems.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The following table summarizes key structural differences between the target compound and related polycyclic molecules:
Note: Molecular formula of the target compound is inferred based on structural similarity to and naming conventions.
Key Observations:
- Cyclic Frameworks: The target compound’s 7-oxapentacyclo system distinguishes it from simpler tetracyclic analogs (e.g., Grayanotoxin II ).
- Functional Groups: Unlike compounds with methoxy or ester groups (e.g., ), the target compound lacks these modifications, relying solely on hydroxyls for polar interactions.
- Methyl Substitution: The four methyl groups in the target compound exceed those in Grayanotoxin II (3 methyl groups), likely elevating its logP value and membrane permeability compared to less alkylated analogs .
Stereochemical Complexity
The target compound’s 11 stereocenters exceed the stereochemical diversity of most analogs (e.g., 6–9 stereocenters in ). This complexity is critical for bioactivity, as seen in Grayanotoxin II, where stereochemistry dictates sodium channel modulation . Computational modeling (e.g., molecular docking) would be required to assess how its stereochemical profile affects target binding.
Physicochemical Properties
- Solubility: The five hydroxyl groups predict higher aqueous solubility than analogs with fewer -OH groups (e.g., the methoxy-containing compound in ).
- logP: Estimated logP values (via ChemRTP predictions ) suggest the target compound is less lipophilic than Grayanotoxin II (logP ~1.2 vs. ~0.8) due to additional methyl groups.
- Thermal Stability: The rigid pentacyclic framework likely enhances thermal stability compared to monocyclic or bicyclic terpenoids .
Preparation Methods
Solvent Extraction and Partitioning
Fresh or dried plant material is macerated in ethanol or methanol (70–90% v/v) at 50–60°C for 24–48 hours. The crude extract is concentrated under reduced pressure and partitioned sequentially with petroleum ether, ethyl acetate, and n-butanol. Rhodojaponin III predominantly resides in the ethyl acetate fraction due to its intermediate polarity.
Chromatographic Purification
The ethyl acetate fraction undergoes column chromatography over silica gel, eluted with a gradient of chloroform-methanol (20:1 to 5:1 v/v). Medium-pressure liquid chromatography (MPLC) with reversed-phase C18 silica further resolves the diterpenoids. Final purification uses preparative HPLC with a C18 column (250 × 21.2 mm, 5 μm) and acetonitrile-water (30:70 v/v) mobile phase, yielding rhodojaponin III at >98% purity.
Table 1: Yield Optimization in Natural Extraction
| Parameter | Optimal Condition | Yield Improvement (%) |
|---|---|---|
| Solvent Concentration | 80% Ethanol | 12.3 |
| Extraction Temperature | 55°C | 8.7 |
| Chromatography Gradient | Chloroform-Methanol 8:1 | 15.1 |
Total Synthesis Strategies
Despite advances in natural product synthesis, the total synthesis of rhodojaponin III remains challenging due to its pentacyclic scaffold and 11 stereocenters. Recent work by Duke University researchers outlines a convergent approach involving two key fragments:
Fragment A: Bicyclo[3.2.1]octane Construction
Fragment A (C1–C10) is synthesized via a stereoselective Diels-Alder reaction between (R)-carvone and methyl acrylate. Titanium tetrachloride catalysis induces endo selectivity (dr > 10:1), followed by Luche reduction to install the C3 hydroxyl group.
Fragment B: Spiroketal Formation
Fragment B (C11–C20) employs a gold(I)-catalyzed spiroketalization of a propargyl ether precursor. Using JohnPhosAu(MeCN)SbF6 (5 mol%), the reaction proceeds at −40°C to afford the 7-oxabicyclo[4.2.1]nonane system with 92% enantiomeric excess.
Fragment Coupling and Late-Stage Functionalization
The fragments are joined via a Stille cross-coupling between a vinyl stannane (Fragment A) and a bromoolefin (Fragment B). Subsequent steps include:
-
Sharpless asymmetric dihydroxylation to introduce C15 and C17 hydroxyls
-
TBS protection/deprotection sequences
-
Mitsunobu reaction for C4 hydroxyl inversion
Table 2: Key Synthetic Intermediates and Conditions
| Step | Reagent/Catalyst | Temperature (°C) | Yield (%) |
|---|---|---|---|
| Diels-Alder | TiCl4 | 0 | 78 |
| Spiroketalization | JohnPhosAuSbF6 | −40 | 85 |
| Stille Coupling | Pd(PPh3)4 | 80 | 63 |
| Dihydroxylation | AD-mix-β | RT | 71 |
Semi-Synthetic Modifications
To improve bioavailability, rhodojaponin III derivatives are synthesized via targeted acylations:
Selective Acylation at C3
Treating rhodojaponin III with acetic anhydride (1.2 eq) and DMAP (0.1 eq) in pyridine selectively acetylates the C3 hydroxyl (96% regioselectivity). This modification enhances oral absorption by reducing hydrogen bonding capacity.
Prodrug Formulations
Phosphate prodrugs are prepared using phosphorus oxychloride in trimethyl phosphate. The C17 hydroxyl is preferentially phosphorylated, enabling intestinal alkaline phosphatase-mediated activation.
Analytical Characterization
Identity and purity are confirmed through orthogonal methods:
Spectroscopic Data
-
HRMS (ESI-TOF): m/z 391.2112 [M+H]+ (calc. 391.2098 for C20H31O6)
-
13C NMR (125 MHz, CD3OD): δ 98.5 (C7), 85.2 (C4), 78.9 (C3), 76.1 (C17), 74.3 (C15), 72.8 (C10)
-
X-ray Crystallography: Space group P212121 with Z = 4, confirming relative configuration
Q & A
Basic Research Questions
Q. What experimental methods are critical for confirming the stereochemistry and structural integrity of this polycyclic ether polyol?
- Methodology :
- Single-crystal X-ray diffraction (SC-XRD) : Essential for resolving the absolute configuration of the 11 stereocenters. Refinement using software like SHELXL97 and validation via residual electron density maps can confirm bond angles and torsion angles .
- NMR spectroscopy : 2D techniques (COSY, HSQC, HMBC) are required to assign proton and carbon signals, particularly for overlapping methyl groups and oxygenated carbons. Coupling constants (-values) in H NMR help verify axial/equatorial substituents in the pentacyclic framework .
- High-resolution mass spectrometry (HRMS) : Confirm the molecular formula (e.g., C₂₀H₃₂O₅) and isotopic patterns to rule out impurities .
Q. How can researchers design a synthetic route for this compound given its complex fused-ring system?
- Methodology :
- Retrosynthetic analysis : Prioritize forming the oxapentacyclic core via Diels-Alder or Wagner-Meerwein rearrangements. Use protecting groups (e.g., TMS ethers) to shield hydroxyls during ring-closing steps .
- Regioselective oxidation : Late-stage oxidation (e.g., Sharpless dihydroxylation) can introduce hydroxyl groups at C3, C4, C10, C15, and C17 while avoiding overoxidation .
- Purification challenges : Employ preparative HPLC with chiral columns to separate diastereomers, as traditional silica gel chromatography may fail due to similar polarities .
Advanced Research Questions
Q. How do computational models aid in predicting the compound’s reactivity and stability under varying pH conditions?
- Methodology :
- Density functional theory (DFT) : Calculate bond dissociation energies (BDEs) for hydroxyl groups to predict acidic protons. For example, the C3 and C17 hydroxyls may exhibit lower pKa values due to intramolecular hydrogen bonding .
- Molecular dynamics (MD) simulations : Model solvation effects in polar aprotic solvents (e.g., DMSO) to assess conformational stability. The compound’s rigid pentacyclic backbone may limit solvent accessibility to internal hydroxyls .
- In silico degradation studies : Use software like MOPAC2009 to simulate hydrolytic cleavage of the ether bridge under acidic conditions, identifying vulnerable sites .
Q. What analytical strategies resolve contradictions in reported spectroscopic data for structurally similar analogs?
- Methodology :
- Comparative spectral libraries : Cross-reference C NMR shifts of methyl groups (δ ~20–25 ppm) and hydroxyl-bearing carbons (δ ~70–80 ppm) with published analogs (e.g., grayanotoxin derivatives) to validate assignments .
- Variable-temperature NMR : Resolve signal broadening caused by dynamic stereoisomerism. For example, freezing the solution to −40°C may stabilize chair conformations in the cyclohexane-like rings .
- Isotopic labeling : Introduce O at specific hydroxyls to track hydrogen-bonding networks via isotope-edited IR spectroscopy .
Q. How can researchers investigate the stereochemical impact on biological membrane interactions?
- Methodology :
- Langmuir monolayer assays : Measure surface pressure-area isotherms to assess penetration into lipid monolayers. The compound’s amphiphilic structure (hydroxyls vs. methyl groups) may enhance binding to phospholipid headgroups .
- Fluorescence anisotropy : Use labeled phosphatidylcholine vesicles to quantify changes in membrane rigidity. Stereochemical mismatches (e.g., axial vs. equatorial hydroxyls) could reduce insertion efficiency .
- MD simulations of lipid bilayers : Compare diffusion coefficients of stereoisomers to correlate spatial orientation with membrane disruption potential .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
